Cas no 2228796-20-9 (3-(1H-pyrazol-4-yl)methylpiperidin-3-ol)

• Product Name: 3-(1H-pyrazol-4-yl)methylpiperidin-3-ol
• CAS No: 2228796-20-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5913935
• PubChem ID: 165618422
• Update Time: 2025-05-22

3-(1H-pyrazol-4-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-4-yl)methylpiperidin-3-ol
• 3-[(1H-pyrazol-4-yl)methyl]piperidin-3-ol
• 2228796-20-9
• EN300-1813551

• Inchi： 1S/C9H15N3O/c13-9(2-1-3-10-7-9)4-8-5-11-12-6-8/h5-6,10,13H,1-4,7H2,(H,11,12)
• InChI Key： SIECXQVYORPJDB-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NNC=2)CNCCC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-(1H-pyrazol-4-yl)methylpiperidin-3-ol

3-(1H-pyrazol-4-yl)methylpiperidin-3-ol

3-(1H-pyrazol-4-yl)methylpiperidin-3-ol (CAS No: 2228796-20-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure combining a piperidine ring with a pyrazole moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its intriguing properties, making it a focal point for researchers exploring novel chemical entities.

The synthesis of 3-(1H-pyrazol-4-yl)methylpiperidin-3-ol involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the construction of the piperidine ring, which is then functionalized to incorporate the pyrazole group. Researchers have optimized these steps to achieve higher yields and better purity, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic processes. The compound's structure is further stabilized by hydrogen bonding interactions between the hydroxyl group and the nitrogen atoms within the piperidine ring, contributing to its thermal stability.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 3-(1H-pyrazol-4-yl)methylpiperidin-3-ol. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-donating capabilities due to the conjugation between the pyrazole and piperidine moieties. This property makes it a promising candidate for applications in organic electronics, particularly in the development of semiconducting materials. Experimental validations have confirmed these theoretical predictions, further solidifying its potential in this domain.

In terms of pharmacological activity, 3-(1H-pyrazol-4-yl)methylpiperidin-3-ol has shown remarkable bioactivity in vitro. Studies conducted on various cell lines have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, research published in *Nature Communications* highlighted its anti-inflammatory effects through inhibition of cyclooxygenase enzymes. Additionally, preliminary toxicological assessments indicate that the compound exhibits low cytotoxicity, suggesting its safety profile for potential therapeutic use.

The versatility of 3-(1H-pyrazol-4-yl)methylpiperidin-3-ol extends beyond pharmacology into material science. Its ability to form self-assembled monolayers has been explored for applications in surface modification and nanotechnology. Researchers at Stanford University have reported its use as a building block for constructing stimuli-responsive materials, which can alter their properties under specific environmental conditions such as temperature or pH changes.

Looking ahead, ongoing research is focused on enhancing the bioavailability of 3-(1H-pyrazol-4-y l)methylpiperidin - 3 - ol through structural modifications. Scientists are exploring strategies such as prodrug design and nanoparticle encapsulation to improve its pharmacokinetic profile. Furthermore, collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its potential as a lead compound for treating chronic inflammatory diseases.

In conclusion, 3-(1H-pyrazol - 4 - yl ) methyl piperidin - 3 - ol (CAS No: 2228796 - 20 - 9) stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with advanced synthetic methodologies and cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings.